Cas no 1519654-44-4 (2-(3-chloro-2-methoxyphenyl)ethanimidamide)

• Product Name: 2-(3-chloro-2-methoxyphenyl)ethanimidamide
• CAS No: 1519654-44-4
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 6110159
• PubChem ID: 83676619
• Update Time: 2025-10-22

2-(3-chloro-2-methoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2-methoxyphenyl)ethanimidamide
• EN300-1986753
• 1519654-44-4

• Inchi： 1S/C9H11ClN2O/c1-13-9-6(5-8(11)12)3-2-4-7(9)10/h2-4H,5H2,1H3,(H3,11,12)
• InChI Key： XOHVAFILECAYMW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)CC(=N)N

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-(3-chloro-2-methoxyphenyl)ethanimidamide

Professional Introduction to Compound with CAS No. 1519654-44-4 and Product Name: 2-(3-chloro-2-methoxyphenyl)ethanimidamide

Compound with the CAS number 1519654-44-4 and the product name 2-(3-chloro-2-methoxyphenyl)ethanimidamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates a 3-chloro-2-methoxyphenyl moiety, which is known for its ability to modulate various biological pathways, making it a valuable scaffold for the development of novel therapeutic agents.

The 3-chloro-2-methoxyphenyl group in 2-(3-chloro-2-methoxyphenyl)ethanimidamide plays a crucial role in its pharmacological activity. This aromatic ring system is highly versatile and can interact with multiple targets within biological systems. The presence of both chlorine and methoxy substituents enhances the compound's lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability. These features have made this compound an attractive candidate for further investigation in preclinical and clinical studies.

In recent years, there has been a growing interest in developing small molecule inhibitors that target specific enzymes and receptors involved in disease pathogenesis. The 2-(3-chloro-2-methoxyphenyl)ethanimidamide structure has shown promise in inhibiting key enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer, inflammation, and neurological disorders. Preliminary studies have demonstrated that this compound exhibits significant binding affinity to these targets, suggesting its potential as a lead compound for drug development.

One of the most compelling aspects of 2-(3-chloro-2-methoxyphenyl)ethanimidamide is its synthetic accessibility. The presence of well-defined functional groups allows for facile modifications, enabling chemists to explore derivatives with enhanced pharmacological properties. Researchers have leveraged this flexibility to develop libraries of analogs that exhibit improved selectivity, potency, and pharmacokinetic profiles. These efforts have been supported by advances in computational chemistry and high-throughput screening techniques, which have accelerated the discovery process.

The pharmacological profile of 2-(3-chloro-2-methoxyphenyl)ethanimidamide has been further explored through both in vitro and in vivo studies. In cell-based assays, this compound has demonstrated inhibitory activity against several disease-relevant targets, including protein kinases and transcription factors. Notably, it has shown selective inhibition of aberrantly activated kinases found in cancer cells, making it a promising candidate for oncology applications. Animal models have provided additional evidence of its therapeutic potential, with studies indicating significant anti-inflammatory and analgesic effects.

Recent advancements in drug delivery systems have also highlighted the potential of 2-(3-chloro-2-methoxyphenyl)ethanimidamide as a therapeutic agent. Nanotechnology-based delivery platforms have been employed to enhance the compound's bioavailability and target specificity. These innovations have opened new avenues for treating diseases that are difficult to manage with conventional therapeutics. For instance, liposomes and polymeric nanoparticles have been used to deliver this compound directly to tumor sites, improving treatment efficacy while minimizing side effects.

The chemical synthesis of 2-(3-chloro-2-methoxyphenyl)ethanimidamide involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include the formation of the ethanimidamide moiety followed by functionalization of the aromatic ring system. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes, reducing waste generation and improving yield. These improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The regulatory landscape for novel pharmaceutical compounds like 2-(3-chloro-2-methoxyphenyl)ethanimidamide is stringent but well-defined. Regulatory agencies such as the FDA and EMA require comprehensive preclinical data before approving new drugs for human use. Researchers must navigate complex regulatory pathways to ensure safety and efficacy before moving into clinical trials. However, the promising preclinical results obtained with this compound suggest that it may soon undergo human testing, bringing new hope for patients suffering from various diseases.

In conclusion, 1519654-44-4 (CAS No.) and its corresponding product name 2-(3-chloro-2-methoxyphenyl)ethanimidamide represent a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further development. As research continues to uncover new therapeutic applications, this compound is poised to play a vital role in addressing unmet medical needs across multiple disease areas.